Cas no 73872-71-6 ((R)-5-(tert-butoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid)

• Product Name: (R)-5-(tert-butoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• CAS No: 73872-71-6
• MF: C₁₄H₂₅NO₆
• MW: 303.351404905319
• MDL: MFCD00076926
• CID: 554846
• PubChem ID: 7018746
• Update Time: 2025-08-05

(R)-5-(tert-butoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester
• (R)-5-(tert-Butoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• BOC-D-GLU-OTBU
• Boc-D-glutamic acid α-tert-butyl ester
• Boc-D-glutamic acid 1-tert-butyl ester
• N-[(1,1-Dimethylethoxy)carbonyl]-D-glutamic acid 1-(tert-butyl) ester
• (4R)-5-[(2-methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• Boc-D-Glutamic Acid Alpha-T-Butyl Ester
• (R)-5-(tert-butoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid

• MDL： MFCD00076926
• Inchi： 1S/C14H25NO6/c1-13(2,3)20-11(18)9(7-8-10(16)17)15-12(19)21-14(4,5)6/h9H,7-8H2,1-6H3,(H,15,19)(H,16,17)/t9-/m1/s1
• InChI Key： YMOYURYWGUWMFM-SECBINFHSA-N
• SMILES： O(C([C@@H](CCC(=O)O)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.16825
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.121
• Melting Point: 113-114°C
• Boiling Point: 449.8°C at 760 mmHg
• PSA: 101.93
• Specific Rotation: +31.0 ± 2° (c=1.0, in MeOH)

(R)-5-(tert-butoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters